Cas no 1197964-92-3 (6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one
• CAS No: 1197964-92-3
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 5054329
• Update Time: 2026-02-28

6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one
• 3-methyl-5-(4-methyl-1,3-thiazol-2-yl)-1H-pyridazin-6-one
• SB74909
• 4-(4-Methylthiazole-2-yl)-6-methylpyridazine-3(2H)-one
• 6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C9H9N3OS/c1-5-3-7(8(13)12-11-5)9-10-6(2)4-14-9/h3-4H,1-2H3,(H,12,13)
• InChI Key： IYHYVHLPMRUFQP-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C1C(NN=C(C)C=1)=O

Computed Properties

• Exact Mass: 207.04663309 g/mol
• Monoisotopic Mass: 207.04663309 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.25
• XLogP3: 0.7
• Topological Polar Surface Area: 82.6

Additional information on 6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one

Introduction to 6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 1197964-92-3)

6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one, with the CAS number 1197964-92-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of dihydropyridazines and is characterized by its unique structural features, which include a thiazole ring and a methylated pyridazine core. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of 6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one is defined by its molecular formula C₁₂H₁₄N₄S. The compound's molecular weight is 258.33 g/mol, and it exhibits a high degree of chemical stability under standard laboratory conditions. The presence of the thiazole ring and the methylated pyridazine core imparts specific chemical and biological properties that are crucial for its potential therapeutic applications.

Recent research has focused on the pharmacological properties of 6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer activities. In vitro assays have demonstrated that it can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its anti-cancer properties, 6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This suggests that the compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one has been extensively studied to understand its behavior in biological systems. In animal models, the compound has shown good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and kidneys. The compound is metabolized primarily by cytochrome P450 enzymes, and its major metabolites are excreted via urine and feces.

Toxicity studies have indicated that 6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one has a low toxicity profile at therapeutic doses. In acute toxicity studies conducted in rodents, no significant adverse effects were observed at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to further evaluate the long-term safety of the compound.

The potential therapeutic applications of 6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one have led to several clinical trials being initiated. Phase I clinical trials are currently underway to assess the safety and tolerability of the compound in healthy volunteers. Preliminary results have been promising, with no serious adverse events reported. Phase II trials are planned to evaluate the efficacy of the compound in patients with specific cancers and inflammatory diseases.

In conclusion, 6-Methyl-4-(4-methyl-1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 1197964-92-3) is a promising compound with significant potential for therapeutic applications in both oncology and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research and clinical trials will provide more insights into its safety and efficacy profiles, paving the way for its potential use as a novel therapeutic agent.